Cas no 1352398-33-4 (7-Nitroindole-5-carboxylic acid methyl ester)

• Product Name: 7-Nitroindole-5-carboxylic acid methyl ester
• CAS No: 1352398-33-4
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5047731
• Update Time: 2025-05-25

7-Nitroindole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Nitroindole-5-carboxylic acid methyl ester
• methyl 7-nitro-1H-indole-5-carboxylate

• Inchi： 1S/C10H8N2O4/c1-16-10(13)7-4-6-2-3-11-9(6)8(5-7)12(14)15/h2-5,11H,1H3
• InChI Key： WPZUBZHDSRUYFB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2=C(C=CN2)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.7
• Topological Polar Surface Area: 87.9

Additional information on 7-Nitroindole-5-carboxylic acid methyl ester

Exploring the Properties and Applications of 7-Nitroindole-5-carboxylic acid methyl ester (CAS No. 1352398-33-4)

The compound 7-Nitroindole-5-carboxylic acid methyl ester (CAS No. 1352398-33-4) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. This nitroindole derivative features a unique molecular structure combining a methyl ester group with a nitro-substituted indole core, making it valuable for synthesizing biologically active molecules. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are crucial in drug discovery programs targeting various therapeutic areas.

Recent scientific literature highlights the growing importance of indole-based compounds in medicinal chemistry. The 7-Nitroindole-5-carboxylic acid methyl ester structure offers multiple reactive sites for chemical modifications, allowing researchers to develop novel small molecule inhibitors and pharmacophores. Its electron-withdrawing nitro group enhances the compound's reactivity in nucleophilic substitution reactions, while the methyl ester moiety provides versatility for further derivatization through hydrolysis or transesterification.

In synthetic chemistry applications, this compound serves as a key intermediate for constructing complex nitrogen-containing heterocycles. The pharmaceutical industry has shown particular interest in its potential for creating kinase inhibitors and GPCR modulators, addressing current research trends in oncology and CNS disorders. Analytical studies using HPLC and mass spectrometry have confirmed its high purity and stability under standard laboratory conditions, making it suitable for various experimental protocols.

The compound's physicochemical properties have been extensively characterized, including its melting point, solubility profile, and spectroscopic characteristics. These parameters are critical for researchers designing synthetic routes or formulating drug candidates. Recent patents demonstrate innovative applications of 7-Nitroindole-5-carboxylic acid methyl ester derivatives in developing antimicrobial agents and anti-inflammatory compounds, aligning with current healthcare demands for novel therapeutic options.

Quality control protocols for CAS No. 1352398-33-4 typically involve rigorous analytical methods to ensure batch-to-batch consistency. Advanced techniques like NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and purity. The compound's stability under various storage conditions has been documented, providing valuable guidance for laboratory handling and long-term storage practices.

From a regulatory perspective, 7-Nitroindole-5-carboxylic acid methyl ester is classified as a research chemical with no known significant hazards when handled properly. Safety data sheets recommend standard laboratory precautions, including the use of personal protective equipment and proper ventilation. The compound's environmental fate and biodegradation characteristics are currently under investigation as part of broader green chemistry initiatives in the chemical industry.

Market analysis indicates growing demand for high-quality indole derivatives like 7-Nitroindole-5-carboxylic acid methyl ester, driven by expanding drug discovery programs worldwide. Custom synthesis services and catalog suppliers are increasingly offering this compound with various purity grades to meet diverse research needs. The development of scalable synthetic routes has become a focus area for process chemists aiming to make this valuable intermediate more accessible to the scientific community.

Emerging research directions explore the compound's potential in material science applications, particularly in designing organic electronic materials and photoresponsive compounds. The nitroindole core's electronic properties make it interesting for developing novel functional materials with specific optoelectronic characteristics. These interdisciplinary applications demonstrate the versatility of CAS No. 1352398-33-4 beyond traditional pharmaceutical uses.

For researchers working with 7-Nitroindole-5-carboxylic acid methyl ester, proper analytical characterization is essential. Standard reference spectra (IR, 1H NMR, and 13C NMR) have been published to facilitate compound identification. Recent methodological advances in microwave-assisted synthesis have improved the efficiency of preparing this intermediate, reducing reaction times and improving yields compared to conventional methods.

The scientific community continues to investigate new synthetic transformations involving 7-Nitroindole-5-carboxylic acid methyl ester, particularly focusing on catalytic processes and atom-economical reactions. These developments align with current trends in sustainable chemistry and process intensification. As research progresses, this compound is expected to play an increasingly important role in the discovery of new bioactive molecules and functional materials.